Methyl 3-(trifluoromethyl)pyrazine-2-carboxylate

• Molecular Formula: C7H5F3N2O2
• Molecular Weight: 206.12 g/mol
• IUPAC Name: methyl 3-(trifluoromethyl)pyrazine-2-carboxylate
• InChI: InChI=1S/C7H5F3N2O2/c1-14-6(13)4-5(7(8,9)10)12-3-2-11-4/h2-3H,1H3
• InChI Key: AHAAJWNPVHTSHD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=CN=C1C(F)(F)F

Description

Methyl 3-(trifluoromethyl)pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C7H5F3N2O2 and its molecular weight is 206.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To methyl 3-iodopyrazine-2-carboxylate (7) (10 g, 37.88 mmol) in DMF (Volume: 300 mL) was added methyl chlorodifluoroacetate (27 g, 0.189 mol), potassium fluoride (13.2 g, 0.227 mol), and copper chloride (22.47 g., 0.227 mol). The reaction was heated at 120° C. for 12 h. The reaction mixture was poured into ethyl ether (1000 ml) and washed with brine (3×300 ml), dried over MgSO4 before the solvent was removed. The residue was loaded onto a silica column and was eluted using ethyl acetate/hexanes gradient to afford the title compound (3.19 g, 41%) as an amber oil: 1H NMR (400 MHz, CDCl3) δ 8.85 (d, J=5.4 Hz, 1H), 8.82 (d, J=5.4 Hz, 1H), 4.05 (s, 3H); EIMS m/z 206.

Synthesis routes and methods II

Procedure details

Methyl 3-chloropyrazine-2-carboxylate (2 g, 11.6 mmol), cuprous iodide (3.3 g, 17.3 mmol), potassium fluoride (1.34 g, 23 mmol) and methyl chlorodifluoroacetate (3.36 g, 18.2 mmol) were dissolved in DMF (20 ml) and stirred at 115° C. for 5 hours under argon atmosphere. The reaction solution was filtered with celite, followed by dilution of the filtrate with ethyl acetate, and washing four times with water. The filtrate was dried over magnesium sulfate, and concentrated under reduced pressure, and then the residue was purified by using silica gel chromatography (hexane:ethyl acetate=3:1) to obtain 700 mg of the desired compound as paste state.

Synthesis routes and methods III

Procedure details